Cas no 168897-26-5 (Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-)

Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]- structure
168897-26-5 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-
CAS No:168897-26-5
MF:C17H18N2O2
MW:282.337024211884
CID:1350825
Update Time:2024-08-17

Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-
    • Inchi: 1S/C17H18N2O2/c20-19(21)17-7-5-14(6-8-17)9-11-18-12-10-15-3-1-2-4-16(15)13-18/h1-8H,9-13H2
    • InChI Key: UESFUXWNEATOPE-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)CCN1CCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 282.13694

Experimental Properties

  • Density: 1.189±0.06 g/cm3(Predicted)
  • Melting Point: 103 °C
  • Boiling Point: 436.7±35.0 °C(Predicted)
  • PSA: 46.38
  • pka: 8.10±0.20(Predicted)
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